Cas no 3737-38-0 (2-Thiophenecarboxylic acid, 5-(1-propynyl)-)
3737-38-0 structure
Product Name:2-Thiophenecarboxylic acid, 5-(1-propynyl)-
CAS No:3737-38-0
MF:C8H6O2S
MW:166.197041034698
CID:1483018
Update Time:2024-08-23
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(1-propynyl)-
- 5-prop-1-ynyl-thiophene-2-carboxylic acid
- 5-[Propin-(1)-yl]-thiophen-carbonsaeure-(2)
- 5-Prop-1-inyl-thiophen-2-carbonsaeure
- Junipalsaeure
- 2-Thiophenecarboxylic acid, 5-(1-propyn-1-yl)-
-
- Inchi： 1S/C8H6O2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,1H3,(H,9,10)
- InChI Key： ZTBDITKTDDZLAZ-UHFFFAOYSA-N
- SMILES： CC#CC1SC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 166.00900
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 179-180 °C(Solv: water (7732-18-5); methanol (67-56-1))
- Boiling Point: 345.5±27.0 °C(Predicted)
- PSA: 65.54000
- LogP: 1.81770
- pka: 3.52±0.10(Predicted)
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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